Cas no 86316-81-6 (2-[(1E)-N-Phenylethanimidoyl]-1H-indene-1,3(2H)-dione)
86316-81-6 structure
Product Name:2-[(1E)-N-Phenylethanimidoyl]-1H-indene-1,3(2H)-dione
CAS No:86316-81-6
MF:C17H13NO2
MW:263.290624380112
CID:2809234
PubChem ID:71406165
Update Time:2025-04-21
2-[(1E)-N-Phenylethanimidoyl]-1H-indene-1,3(2H)-dione Chemical and Physical Properties
Names and Identifiers
-
- DTXSID10826778
- 2-[(1E)-N-Phenylethanimidoyl]-1H-indene-1,3(2H)-dione
- 86316-81-6
-
- Inchi: 1S/C17H13NO2/c1-11(18-12-7-3-2-4-8-12)15-16(19)13-9-5-6-10-14(13)17(15)20/h2-10,15H,1H3/b18-11+
- InChI Key: LDBUSESNNNDJDI-WOJGMQOQSA-N
- SMILES: O=C1C2C=CC=CC=2C(C1/C(/C)=N/C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 263.094628657Da
- Monoisotopic Mass: 263.094628657Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 410
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 46.5Ų
2-[(1E)-N-Phenylethanimidoyl]-1H-indene-1,3(2H)-dione Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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